Cas no 332069-74-6 (3-methoxy-1-methyl-pyrazol-4-amine)

• Product Name: 3-methoxy-1-methyl-pyrazol-4-amine
• CAS No: 332069-74-6
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD18809383
• CID: 840243
• PubChem ID: 45078774
• Update Time: 2025-11-06

3-methoxy-1-methyl-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine,3-methoxy-1-methyl-(9CI)
• 3-methoxy-1-methyl-1H-Pyrazol-4-amine
• 3-methoxy-1-methyl-pyrazol-4-amine
• 3-methoxy-1-methylpyrazol-4-amine
• SCHEMBL2182645
• BRXSXFLSHMQQJY-UHFFFAOYSA-N
• DB-294397
• 4-Amino-3-methoxy-1-methyl-1H-pyrazole
• EN300-118305
• BS-13161
• STL415195
• MFCD18809383
• SY251383
• AKOS006349214
• 332069-74-6
• P19123

• MDL： MFCD18809383
• Inchi： 1S/C5H9N3O/c1-8-3-4(6)5(7-8)9-2/h3H,6H2,1-2H3
• InChI Key： BRXSXFLSHMQQJY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C)N=1)N

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-methoxy-1-methyl-pyrazol-4-amine

Research Brief on 3-Methoxy-1-methyl-pyrazol-4-amine (CAS: 332069-74-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Methoxy-1-methyl-pyrazol-4-amine (CAS: 332069-74-6) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-methoxy-1-methyl-pyrazol-4-amine as a building block for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates with nanomolar IC50 values. These findings underscore the potential of 3-methoxy-1-methyl-pyrazol-4-amine as a scaffold for developing next-generation anticancer agents.

Another notable application of 3-methoxy-1-methyl-pyrazol-4-amine is in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of pyrazole-based analogs using this compound as a precursor. The resulting molecules displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a valuable candidate for addressing the global challenge of antibiotic resistance.

Recent advancements in synthetic methodologies have also improved the accessibility of 3-methoxy-1-methyl-pyrazol-4-amine. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route for this compound, utilizing green chemistry principles. The new method reduced the reliance on hazardous reagents and minimized waste generation, aligning with the pharmaceutical industry's growing emphasis on sustainable practices. This development is expected to facilitate the large-scale production of 3-methoxy-1-methyl-pyrazol-4-amine for both research and industrial applications.

In conclusion, 3-methoxy-1-methyl-pyrazol-4-amine (CAS: 332069-74-6) continues to be a compound of significant interest in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery and development. Future research should focus on further elucidating its mechanisms of action and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. The ongoing advancements in synthetic chemistry and biological evaluation are likely to unlock new opportunities for this promising compound.